4-{[3-(3-methoxyphenyl)-3-oxo-1-propen-1-yl]amino}-N-2-pyrimidinylbenzenesulfonamide

• IUPAC Name: 4-[[(Z)-3-(3-methoxyphenyl)-3-oxoprop-1-enyl]amino]-N-pyrimidin-2-ylbenzenesulfonamide
• InChI: InChI=1S/C20H18N4O4S/c1-28-17-5-2-4-15(14-17)19(25)10-13-21-16-6-8-18(9-7-16)29(26,27)24-20-22-11-3-12-23-20/h2-14,21H,1H3,(H,22,23,24)/b13-10-
• InChI Key: MKJSGMZFEBQWPQ-RAXLEYEMSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)C=CNC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3
• Isomeric SMILES: COC1=CC=CC(=C1)C(=O)/C=C\NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CC=N3
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

The molecule “4-{[3-(3-methoxyphenyl)-3-oxo-1-propen-1-yl]amino}-N-2-pyrimidinylbenzenesulfonamide” is a complex organic compound. It contains several functional groups including a methoxyphenyl group, a propenyl group, an amino group, a pyrimidinyl group, and a benzenesulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. Each of these groups would contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants present. The different functional groups within the molecule could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of different functional groups would all play a role.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be used as a drug, it might interact with certain proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific studies or data on this compound, it’s difficult to provide detailed information.

Future Directions

The future research directions for this compound could involve further studies to understand its properties, potential uses, and effects. This could include in-depth studies on its synthesis, reactivity, potential applications, and safety.